Cas no 1806716-62-0 (4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride)

• Product Name: 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride
• CAS No: 1806716-62-0
• MF: C₇H₂ClF₃INO₃
• MW: 367.448363780975
• CID: 4829976
• Update Time: 2025-06-11

4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO3/c8-6(15)3-5(16-7(9,10)11)4(14)2(12)1-13-3/h1H,(H,13,14)
• InChI Key： XMXMXFLDDBSOTP-UHFFFAOYSA-N
• SMILES： IC1=CNC(C(=O)Cl)=C(C1=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 416
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride

Introduction to 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806716-62-0)

4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806716-62-0) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The compound's structure includes a pyridine ring with specific functional groups, making it a valuable intermediate in the synthesis of complex molecules.

The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many pharmaceuticals and agrochemicals. The presence of the 4-hydroxy group enhances the compound's reactivity and solubility, while the 5-iodo substitution provides a versatile handle for further chemical modifications. The 3-(trifluoromethoxy) group imparts unique electronic and steric properties, which can influence the compound's biological activity and pharmacokinetic profile. Finally, the carbonyl chloride functionality at the 2-position makes this compound an excellent electrophilic reagent for forming amide or ester bonds.

Recent studies have highlighted the importance of 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of kinases, enzymes that play crucial roles in cell signaling pathways. These inhibitors have shown promise in treating cancers and inflammatory diseases by selectively blocking aberrant kinase activity.

In another research effort, scientists at a leading pharmaceutical company utilized 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride to develop novel antiviral agents. The unique combination of functional groups in this compound allowed for the creation of derivatives with enhanced antiviral activity against a range of viral pathogens, including those responsible for influenza and hepatitis. The results from preclinical studies were highly encouraging, demonstrating significant reductions in viral load and improved therapeutic outcomes.

The versatility of 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride extends beyond its use as an intermediate in drug synthesis. Researchers have also investigated its potential as a ligand for metal complexes, which can be used in catalytic reactions or as imaging agents in medical diagnostics. A study published in Inorganic Chemistry reported the synthesis of palladium complexes containing this compound as a ligand. These complexes exhibited high catalytic activity and selectivity in cross-coupling reactions, which are essential for the efficient production of fine chemicals and pharmaceuticals.

The safety and environmental impact of 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride have also been carefully evaluated. While it is important to handle this compound with appropriate precautions due to its reactivity, it has been found to be stable under standard laboratory conditions. Toxicological studies have shown that it does not pose significant health risks when used according to established guidelines. Additionally, efforts are ongoing to develop more sustainable synthetic routes for this compound, aiming to reduce environmental impact and improve overall process efficiency.

In conclusion, 4-Hydroxy-5-iodo-3-(trifluoromethoxy)pyridine-2-carbonyl chloride (CAS No. 1806716-62-0) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing complex molecules with diverse biological activities. Ongoing research continues to uncover new possibilities for its use in developing innovative therapeutic agents and advancing our understanding of chemical biology.